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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790 Get Quote

Essential Safety and Handling Guide for Heptyl
Hexanoate
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of Heptyl
Hexanoate (CAS No. 6976-72-3). The following procedures are designed to ensure the safe

handling, storage, and disposal of this compound, minimizing risk and ensuring operational

integrity. While Heptyl Hexanoate is not classified as a hazardous substance under the

Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is

essential. The information presented is based on available data for Heptyl Hexanoate and its

close structural analog, Hexyl Hexanoate.

Key Chemical and Physical Properties
A comprehensive understanding of a chemical's properties is fundamental to its safe

management. The following table summarizes key quantitative data for Heptyl Hexanoate.
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Property Value

CAS Number 6976-72-3

Molecular Formula C₁₃H₂₆O₂

Molecular Weight 214.34 g/mol

Boiling Point 258.6 °C

Flash Point 109.6 °C

Density 0.869 g/cm³

Personal Protective Equipment (PPE)
Recommendations
The following table outlines the recommended personal protective equipment for handling

Heptyl Hexanoate in various laboratory scenarios.

Scenario Recommended PPE

Routine Handling & Preparation
• Safety glasses with side shields• Standard

laboratory coat• Nitrile or butyl rubber gloves

Weighing & Transfer (Open Bench)
• Safety glasses with side shields• Standard

laboratory coat• Nitrile or butyl rubber gloves

Heating or Generating Aerosols

• Safety goggles• Standard laboratory coat•

Nitrile or butyl rubber gloves• Use in a well-

ventilated area or chemical fume hood

Large Volume Transfers (>1L)

• Safety goggles and face shield• Chemical-

resistant apron over a laboratory coat• Nitrile or

butyl rubber gloves

Spill Cleanup

• Safety goggles• Standard laboratory coat•

Nitrile or butyl rubber gloves• Respiratory

protection may be required for large spills in

poorly ventilated areas
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Experimental Protocol: Use of Heptyl Hexanoate as
a High-Boiling Point Solvent in a Synthesis Reaction
This protocol details the safe use of Heptyl Hexanoate as a solvent in a representative

laboratory-scale organic synthesis.

Objective: To safely conduct a chemical reaction using Heptyl Hexanoate as a high-boiling

point solvent.

Materials:

Heptyl Hexanoate

Reactants and reagents for the specific synthesis

Reaction vessel (e.g., round-bottom flask)

Heating mantle and temperature controller

Condenser

Stirring apparatus (e.g., magnetic stir bar and stir plate)

Appropriate work-up and purification equipment

Spill kit

Procedure:

Preparation and Setup:

Ensure the work area is clean and free of clutter.

Set up the reaction apparatus within a certified chemical fume hood.

Inspect all glassware for cracks or defects before use.

Ensure a spill kit is readily accessible.
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Charging the Reaction Vessel:

Don the appropriate PPE: safety glasses, lab coat, and nitrile gloves.

Carefully measure the required volume of Heptyl Hexanoate in a graduated cylinder.

Add the Heptyl Hexanoate and reactants to the reaction vessel.

Add a magnetic stir bar to the flask.

Running the Reaction:

Assemble the reaction apparatus, ensuring all joints are properly sealed.

Attach the condenser and ensure a steady flow of cooling water.

Begin stirring the reaction mixture.

Slowly heat the reaction vessel to the desired temperature using the heating mantle and

controller.

Monitor the reaction for any unexpected changes.

Work-up and Purification:

Once the reaction is complete, turn off the heating mantle and allow the mixture to cool to

room temperature.

Follow the specific work-up procedure for your reaction, which may involve extraction,

washing, and drying of the product.

Handle all waste generated during the work-up as potentially hazardous and dispose of it

according to institutional guidelines.

Waste Disposal:

Collect all Heptyl Hexanoate-containing waste in a designated, properly labeled waste

container.
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Do not dispose of Heptyl Hexanoate or solutions containing it down the drain.

Follow your institution's hazardous waste disposal procedures.

Procedural Diagrams
The following diagrams illustrate key decision-making and operational workflows for handling

Heptyl Hexanoate.
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Caption: PPE Selection Workflow for Heptyl Hexanoate.
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Caption: Spill Response Workflow for Heptyl Hexanoate.
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Disposal Plan
All waste containing Heptyl Hexanoate should be considered chemical waste and disposed of

according to institutional and local regulations.

Liquid Waste: Collect all liquid waste containing Heptyl Hexanoate in a clearly labeled,

sealed, and compatible waste container. Do not mix with incompatible waste streams.

Solid Waste: Any solid materials (e.g., absorbent pads, contaminated gloves) used to clean

up spills should be placed in a sealed bag and disposed of as solid chemical waste.

Empty Containers: "Empty" containers that previously held Heptyl Hexanoate should be

triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous waste. The defaced, rinsed container can then be disposed of as regular waste.

To cite this document: BenchChem. [Personal protective equipment for handling Heptyl
hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593790#personal-protective-equipment-for-
handling-heptyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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